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Compound of Interest

Compound Name: 6-Undecanol

Cat. No.: B1345097 Get Quote

Disclaimer: This technical guide summarizes the known biological activities of undecanols. It is

important to note that research specifically on 6-undecanol is limited. Therefore, this document

includes data and protocols from studies on other isomers, such as 1-undecanol and 2-

undecanol, to provide a comprehensive overview of the potential activities of this class of

molecules. The information on isomers should be considered for comparative and illustrative

purposes, and further research is warranted to specifically elucidate the biological profile of 6-
undecanol.

Introduction
6-Undecanol, a secondary fatty alcohol, is an organic compound with the chemical formula

C11H24O.[1] While specific research on the biological activities of 6-undecanol is not

extensive, the broader class of undecanols and other long-chain fatty alcohols has

demonstrated a range of biological effects, most notably antimicrobial and pheromonal

activities. This guide provides an in-depth overview of these activities, including available

quantitative data, detailed experimental protocols, and proposed mechanisms of action to

serve as a resource for researchers, scientists, and drug development professionals.

Chemical and Physical Properties of 6-Undecanol
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Property Value

Molecular Formula C11H24O

Molecular Weight 172.31 g/mol

IUPAC Name Undecan-6-ol

Synonyms Diamyl carbinol, Undecanol-6

CAS Number 23708-56-7

Antimicrobial Activity
Long-chain fatty alcohols, including undecanols, have been investigated for their ability to

inhibit the growth of various microorganisms, including bacteria and fungi.[2][3]

Antibacterial Activity
Studies on undecanol isomers have demonstrated their efficacy against Gram-positive

bacteria, such as Staphylococcus aureus.[2] The antibacterial activity of long-chain fatty

alcohols is often dependent on the length of their aliphatic carbon chain.[2] For instance, 1-

undecanol has been shown to possess both bactericidal and membrane-damaging activity

against S. aureus.[2]

Table 1: Antibacterial Activity of 1-Undecanol against Staphylococcus aureus

Method MIC (µg/mL) MBC (µg/mL) Reference

Broth Microdilution 16 32 [2]

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration

Antifungal Activity
Primary aliphatic alcohols, including undecanol, have shown potent fungicidal activity against

yeasts like Saccharomyces cerevisiae.[3] Undecanol was identified as one of the most effective

fungicides among the tested C6 to C13 alcohols.[3] The antifungal action is thought to stem

from the disruption of the cell membrane's integrity.[3]
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Mechanism of Antimicrobial Action
The primary proposed mechanism of antimicrobial action for long-chain alcohols is the

disruption of the microbial cell membrane.[3][4] Their amphipathic nature allows them to

intercalate into the lipid bilayer, leading to increased membrane fluidity and permeability.[5] This

disruption can cause the leakage of essential intracellular components, such as ions and ATP,

ultimately leading to cell death.[6][7]

Proposed Mechanism of Action of Undecanols on Bacterial Cell Membranes
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Figure 1: Proposed mechanism of undecanol's antibacterial action.

Pheromonal Activity
Certain long-chain alcohols, including undecanols, function as pheromones in various insect

species, influencing behaviors such as mating and trail-following.[8]

Role as a Sex Pheromone Synergist
In some moth species, undecanols can act as synergists to sex pheromones, enhancing the

attraction of males to pheromone traps. For example, 1-undecanol has been shown to increase

the capture rates of male Oriental fruit moths (Grapholita molesta) when combined with the

primary sex pheromone lure.[9]

Table 2: Effect of 1-Undecanol as a Synergist for Grapholita molesta Sex Pheromone Traps

Treatment
Mean Male Moths
Captured (± SE)

Reference

Pheromone alone 15.3 ± 2.1 [9]

Pheromone + 1-Undecanol (50

mg)
28.7 ± 3.5 [9]

Pheromone + 1-Undecanol

(100 mg)
47.3 ± 5.8 [9]

Pheromone + 1-Undecanol

(200 mg)
35.0 ± 4.2 [9]

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC) - Broth Microdilution Method
This protocol is a standard method for determining the MIC of an antimicrobial agent against a

bacterial strain.[2][4]
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Materials:

Test compound (6-Undecanol)

Bacterial strain (e.g., Staphylococcus aureus ATCC 29213)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Spectrophotometer

Incubator

Procedure:

Preparation of Bacterial Inoculum:

Culture the bacterial strain overnight on an appropriate agar medium.

Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland

standard (approximately 1.5 x 10^8 CFU/mL).

Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x

10^5 CFU/mL in the test wells.

Preparation of Test Compound Dilutions:

Prepare a stock solution of 6-undecanol in a suitable solvent (e.g., dimethyl sulfoxide).

Perform serial two-fold dilutions of the stock solution in CAMHB in the 96-well plate to

achieve the desired concentration range.

Inoculation and Incubation:

Add the prepared bacterial inoculum to each well containing the diluted test compound.

Include a positive control (broth with inoculum, no compound) and a negative control

(broth only).
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Incubate the plate at 37°C for 18-24 hours.

Determination of MIC:

After incubation, determine the MIC by visually inspecting for the lowest concentration of

the test compound that completely inhibits visible bacterial growth.

Alternatively, the optical density at 600 nm (OD600) can be measured using a microplate

reader.

Workflow for MIC Determination by Broth Microdilution
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Figure 2: Workflow for MIC determination.

Signaling Pathways
Currently, there is a lack of specific information in the scientific literature regarding signaling

pathways that are directly modulated by 6-undecanol. The primary mechanism of action for its

antimicrobial effects appears to be a direct physical disruption of the cell membrane rather than

interaction with specific signaling cascades.[3] Research on the effects of other alcohols, such

as ethanol, has shown modulation of various signaling pathways in eukaryotic cells, including

those involving protein kinase A and G-protein coupled receptors, but it is not known if 6-
undecanol has similar effects.[10]

Conclusion
While 6-undecanol itself has not been extensively studied, the available data on its isomers

and other long-chain fatty alcohols suggest potential for significant biological activity,

particularly as an antimicrobial agent and an insect pheromone. The primary mechanism of its

antimicrobial action is likely the disruption of cell membrane integrity. Further research is

necessary to fully characterize the biological profile of 6-undecanol, including its specific

antimicrobial spectrum, efficacy, and potential roles in intercellular signaling. The protocols and

data presented in this guide provide a foundation for future investigations into this promising

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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